Cas no 1553620-39-5 (4-(4-methoxy-2-methylphenyl)butan-1-amine)

• Product Name: 4-(4-methoxy-2-methylphenyl)butan-1-amine
• CAS No: 1553620-39-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6135008
• PubChem ID: 83936452
• Update Time: 2025-06-26

4-(4-methoxy-2-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-2-methylphenyl)butan-1-amine
• EN300-1765963
• 1553620-39-5

• Inchi： 1S/C12H19NO/c1-10-9-12(14-2)7-6-11(10)5-3-4-8-13/h6-7,9H,3-5,8,13H2,1-2H3
• InChI Key： WMXHXFJORLNRAV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)CCCCN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-methoxy-2-methylphenyl)butan-1-amine

Introduction to 4-(4-methoxy-2-methylphenyl)butan-1-amine (CAS No. 1553620-39-5)

4-(4-methoxy-2-methylphenyl)butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1553620-39-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a butan-1-amine side chain attached to a substituted benzene ring, has garnered attention due to its structural features and potential biological activities. The presence of both a 4-methoxy group and a 2-methyl group on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The chemical structure of 4-(4-methoxy-2-methylphenyl)butan-1-amine can be described as a combination of an aromatic ring system with methoxy and methyl substituents, linked to an aliphatic amine moiety. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. The 4-methoxy group enhances the electron density on the aromatic ring, while the 2-methyl group introduces steric hindrance, influencing the compound's binding affinity and selectivity.

In recent years, there has been growing interest in designing molecules that modulate central nervous system (CNS) activity. The structural motif of 4-(4-methoxy-2-methylphenyl)butan-1-amine bears resemblance to several known pharmacophores that exhibit CNS effects. For instance, analogs with similar aromatic substitution patterns have been investigated for their potential in treating neurological disorders such as depression and anxiety. The amine functionality at the terminal position of the butan chain provides a hydrogen bond acceptor site, which is crucial for interactions with protein targets.

One of the most compelling aspects of 4-(4-methoxy-2-methylphenyl)butan-1-amine is its versatility in drug design. The aromatic ring can be further modified by introducing additional substituents or by exploring different heterocyclic systems. This flexibility allows medicinal chemists to fine-tune the compound's properties, such as solubility, metabolic stability, and pharmacokinetic profiles. Recent computational studies have demonstrated that slight modifications around the phenyl ring can significantly alter the compound's binding affinity to specific biological targets, highlighting its potential as a lead compound in drug development.

The synthesis of 4-(4-methoxy-2-methylphenyl)butan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction steps, and functional group transformations. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to streamline the synthesis process. The availability of high-quality starting materials and well-established synthetic protocols has made it feasible to produce this compound in sufficient quantities for preclinical studies.

Preclinical research on 4-(4-methoxy-2-methylphenyl)butan-1-amine has revealed promising results in several disease models. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes implicated in inflammation and pain pathways. Additionally, animal models have demonstrated potential therapeutic effects in conditions related to CNS dysfunction. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The pharmacological profile of 4-(4-methoxy-2-methylphenyl)butan-1-amine suggests that it may interact with multiple targets within the body. This polypharmacicity can be both advantageous and challenging, depending on the desired therapeutic outcome. While it may provide broad-spectrum activity, it also increases the risk of off-target effects that could lead to adverse side effects. To address this concern, researchers are employing structure-based drug design approaches to optimize the compound's selectivity and minimize unwanted interactions.

Advances in biotechnology have enabled more sophisticated methods for evaluating the biological activity of compounds like 4-(4-methoxy-2-methylphenyl)butan-1-amine. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against various biological targets, facilitating the identification of promising candidates for further development. Additionally, computational modeling techniques such as molecular docking and molecular dynamics simulations have been instrumental in predicting how these compounds will interact with their targets at the atomic level.

The future direction of research on 4-(4-methoxy-2-methylphenyl)butan-1-amine lies in expanding its therapeutic applications through innovative drug design strategies. By leveraging knowledge from genomics, proteomics, and other omics fields, researchers aim to identify new biological pathways that can be modulated by this compound or its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.